(3R)-3-methyl-4-(prop-2-yn-1-yl)morpholine
Description
(3R)-3-methyl-4-(prop-2-yn-1-yl)morpholine is a chemical compound that belongs to the class of morpholine derivatives. It has been extensively studied for its potential applications in various scientific research fields.
Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidine derivatives are crucial in medicinal chemistry, and (3R)-3-methyl-4-(prop-2-yn-1-yl)morpholine can serve as a precursor in synthesizing various piperidine derivatives. These derivatives are present in more than twenty classes of pharmaceuticals and play a significant role in drug design due to their biological activity .
Pharmacological Research
The morpholine moiety is often incorporated into molecules that exhibit pharmacological properties. As such, (3R)-3-methyl-4-(prop-2-yn-1-yl)morpholine could be used in the development of new drugs, especially in the areas of central nervous system disorders, where morpholine derivatives show promise .
Catalysis in Organic Reactions
This compound can act as a ligand in catalytic systems, particularly in copper-catalyzed azide-alkyne cycloaddition reactions. These reactions are pivotal for creating diverse organic compounds with potential applications in drug development and materials science .
Chemical Synthesis
In chemical synthesis, (3R)-3-methyl-4-(prop-2-yn-1-yl)morpholine can be utilized in multicomponent reactions. These reactions are efficient pathways to create complex molecules from simpler substances, which is valuable in developing new chemical entities .
Analytical Chemistry
The compound’s unique structure allows it to be used as a standard or reference in various analytical techniques such as NMR, HPLC, LC-MS, and UPLC. These techniques are essential for identifying and quantifying substances in complex mixtures .
Material Science
Morpholine derivatives can be used in material science for the synthesis of organic compounds that form part of materials with specific properties. For instance, they can be incorporated into polymers to enhance their stability or to introduce specific functional groups .
properties
IUPAC Name |
(3R)-3-methyl-4-prop-2-ynylmorpholine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO/c1-3-4-9-5-6-10-7-8(9)2/h1,8H,4-7H2,2H3/t8-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHGFOSFOXACEJI-MRVPVSSYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COCCN1CC#C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1COCCN1CC#C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R)-3-methyl-4-(prop-2-yn-1-yl)morpholine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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